Kathon Biocide

• CAS No.: 55965-84-9
• Product Name: Kathon Biocide
• Molecular Formula: C8H9ClN2O2S2
• Molecular Weight: 264.8 g/mol
• IUPAC Name: 5-chloro-2-methyl-1,2-thiazol-3-one;2-methyl-1,2-thiazol-3-one
• Standard InChI: InChI=1S/C4H4ClNOS.C4H5NOS/c1-6-4(7)2-3(5)8-6;1-5-4(6)2-3-7-5/h2H,1H3;2-3H,1H3
• Standard InChIKey: QYYMDNHUJFIDDQ-UHFFFAOYSA-N
• SMILES: CN1C(=O)C=CS1.CN1C(=O)C=C(S1)Cl
• Canonical SMILES: CN1C(=O)C=CS1.CN1C(=O)C=C(S1)Cl
• Synonyms: 5-Chloro-2-methyl-3(2H)-isothiazolone with 2-methyl-3(2H)-isothiazolone;Kathon 886;kathon biocide;CMIT/MIT B/PLUS;Con WT;CMI/MI Kathon 886;2-Methylisothiazol-3(2H)-one 5-chloro-2-Methylisothiazol-3(2H)-one (1:1);2-Methylisothiazol-3(2H)-one coMpound
• Reference: 1: Cardin CW, Weaver JE, Bailey PT. Dose-response assessments of Kathon biocide. ; (II). Threshold prophetic patch testing. Contact Dermatitis. 1986 Jul;15(1):10-6.; PubMed PMID: 3757497.; ; ; 2: Chan PK, Baldwin RC, Parsons RD, Moss JN, Stiratelli R, Smith JM, Hayes AW.; Kathon biocide: manifestation of delayed contact dermatitis in guinea pigs is; dependent on the concentration for induction and challenge. J Invest Dermatol.; 1983 Nov;81(5):409-11. PubMed PMID: 6631051.; ; ; 3: Weaver JE, Cardin CW, Maibach HI. Dose-response assessments of Kathon biocide ; (I). Diagnostic use and diagnostic threshold patch testing with sensitized; humans. Contact Dermatitis. 1985 Mar;12(3):141-5. PubMed PMID: 3995942.; ; ; 4: deBethizy JD, Longacre SL, Steigerwalt RB, Deckert FW, Moss JN, Hayes AW,; Smith JM, Scribner HE. Absorption and disposition of 14C-labelled Kathon biocide,; a mixture of 5-chloro-2-methyl-4-isothiazolin-3-one and; 2-methyl-4-isothiazolin-3-one, following intravenous or dermal administration to ; male Sprague-Dawley rats. Food Chem Toxicol. 1986 Jan;24(1):43-9. PubMed PMID:; 3949268.; ; ; 5: Moss JN. Reconciling clinical data with risk: the Kathon biocide story. Occup ; Med. 1994 Jan-Mar;9(1):113-9. PubMed PMID: 8016697.; ; ; 6: Scribner HE, McCarthy KL, Moss JN, Hayes AW, Smith JM, Cifone MA, Probst GS,; Valencia R. The genetic toxicology of Kathon biocide, a mixture of; 5-chloro-2-methyl-4-isothiazolin-3-one and 2-methyl-4-isothiazolin-3-one. Mutat; Res. 1983 Aug;118(3):129-52. PubMed PMID: 6410231.
• PubChem Compound: 41679
• Last Modified: Nov 11 2021